Cas no 1260229-19-3 (Ginsenoside Re1)

Ginsenoside Re1 structure
Ginsenoside Re1 structure
Product Name:Ginsenoside Re1
CAS No:1260229-19-3
MF:C48O19
MW:880.502213478088
CID:5616323
Update Time:2024-03-04

Ginsenoside Re1 Chemical and Physical Properties

Names and Identifiers

    • Ginsenoside Re1
    • Inchi: 1S/C48O19/c1-21(2)10-9-13-48(8,67-43-38(61)39(33(56)27(20-51)65-43)66-42-37(60)35(58)32(55)26(19-50)64-42)22-11-15-46(6)30(22)23(52)16-28-45(5)14-12-29(53)44(3,4)40(45)24(17-47(28,46)7)62-41-36(59)34(57)31(54)25(18-49)63-41
    • InChI Key: HSWQDHUTVOHOTR-UHFFFAOYSA-N
    • SMILES: [C]/C(=[C]/[C][C]C([C]1[C]2[C]([C][C]3C(C2([C])[C][C]1)([C])[C][C](O[C]1[C]([O])[C]([O])[C]([O])[C]([C][O])O1)[C]1C3([C][C][C](C1([C])[C])[O])[C])[O])(O[C]1[C]([O])[C](O[C]2[C]([O])[C]([O])[C]([O])[C]([C][O])O2)[C]([O])[C]([C][O])O1)[C])/[C] |^1:0,2,6,7,8,10,13,16,18,20,21,22,23,24,25,26,27,29,31,35,37,38,39,40,41,43,44,45,46,48,49,50,51,52,53,54,55,57,59,60,61,63,65,66,^4:3,4,9,14,15,17,28,33,34,56,62|

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 1050.5±65.0 °C(Predicted)
  • pka: 12.73±0.70(Predicted)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.